Cas no 1256286-44-8 (ethyl 4-bromo-5-methylthiophene-2-carboxylate)

Ethyl 4-bromo-5-methylthiophene-2-carboxylate is a brominated thiophene derivative with a methyl substituent at the 5-position and an ester functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both bromine and ester groups allows for further functionalization via cross-coupling reactions or nucleophilic substitution, making it valuable for constructing complex heterocyclic systems. Its well-defined reactivity and stability under standard conditions enhance its utility in multistep synthetic routes. The compound is typically characterized by high purity and consistent performance in demanding applications.

ethyl 4-bromo-5-methylthiophene-2-carboxylate structure

1256286-44-8 structure

Product Name:ethyl 4-bromo-5-methylthiophene-2-carboxylate

CAS No:1256286-44-8

MF:C₈H₉BrO₂S

MW:249.124860525131

CID:3046627

PubChem ID:58066747

Update Time:2025-06-06

ethyl 4-bromo-5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-bromo-5-methylthiophene-2-carboxylate
- CS-0190841
- SCHEMBL10109854
- 1256286-44-8
- E92947
- MFCD25368844
- Inchi： 1S/C8H9BrO2S/c1-3-11-8(10)7-4-6(9)5(2)12-7/h4H,3H2,1-2H3
- InChI Key： ZTTPEJUESOOPAE-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)OCC)SC=1C

Computed Properties

Exact Mass: 247.95100
Monoisotopic Mass: 247.95066g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 54.5Å²

Experimental Properties

PSA: 54.54000
LogP: 2.99570

ethyl 4-bromo-5-methylthiophene-2-carboxylate Pricemore >>

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